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Cat. No.: B1211810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylphosphine oxide (TMPO) is a hygroscopic, crystalline solid with the chemical

formula C₃H₉OP. It is commonly utilized in organic synthesis as a ligand and as a reagent for

various chemical transformations. Despite its utility, a thorough understanding of its hazard

profile and proper handling procedures is paramount to ensure the safety of laboratory

personnel. This guide provides an in-depth overview of the safety, handling, and emergency

procedures for trimethylphosphine oxide, compiled from safety data sheets and toxicological

information.

Hazard Identification and Classification
Trimethylphosphine oxide is classified as a hazardous substance. The following tables

summarize its GHS classification and associated hazard statements.

Table 1: GHS Hazard Classification
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Hazard Class Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity – single exposure

(Respiratory system)
Category 3

Source: PubChem CID 69609[1]

Table 2: Hazard Statements and Precautionary Statements
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Type Code Statement

Hazard H302 Harmful if swallowed.[1][2][3]

Hazard H315 Causes skin irritation.[1][2][3]

Hazard H319
Causes serious eye irritation.

[1][2][3]

Hazard H335
May cause respiratory

irritation.[1][2][3]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[2][3]

Precautionary P264
Wash skin thoroughly after

handling.[2][3]

Precautionary P270
Do not eat, drink or smoke

when using this product.[2][3]

Precautionary P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2][3]

Precautionary P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

Precautionary P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[2][3]

Precautionary P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]
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Precautionary P501

Dispose of contents/container

to an approved waste disposal

plant.[2][3]

Physical and Chemical Properties
Understanding the physical and chemical properties of trimethylphosphine oxide is essential

for its safe handling and storage.

Table 3: Physical and Chemical Properties of Trimethylphosphine Oxide

Property Value

Molecular Formula C₃H₉OP[4][5]

Molecular Weight 92.08 g/mol [1][5]

Appearance White crystalline solid[3]

Odor Odorless[3]

Melting Point 140 - 141 °C[1]

Boiling Point 194 °C[5]

Flash Point 71 °C[5]

Solubility
Soluble in water and polar organic solvents.[4]

[6]

Vapor Pressure No information available

Density 0.900 g/cm³[5]

Toxicological Data
Toxicological data provides crucial information about the potential health effects of a substance.

Table 4: Acute Toxicity Data for Trimethylphosphine Oxide
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Route Species Value

Oral Mouse LD50: 1380 mg/kg

Source: Cayman Chemical Safety Data Sheet[7]

Experimental Protocols
The following are generalized experimental protocols based on OECD guidelines for the

determination of toxicological data.

Acute Oral Toxicity (Based on OECD Guideline 401)
Objective: To determine the acute oral toxicity of a substance.

Test Animal: Rat is the preferred species.[7]

Procedure:

Healthy, young adult animals are selected and acclimatized to laboratory conditions.

Animals are fasted overnight prior to dosing.[7]

The test substance is administered in a single dose by gavage.[7]

A control group receives the vehicle only.

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for

at least 14 days.[7]

A gross necropsy is performed on all animals at the end of the study.[7]

Acute Dermal Irritation (Based on OECD Guideline 404)
Objective: To assess the potential for a substance to cause skin irritation.

Test Animal: Albino rabbit is the recommended species.[8]

Procedure:
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A small area of the animal's back is clipped free of fur 24 hours before the test.

0.5 g of the test substance is applied to a small area of intact skin and covered with a

gauze patch.[8]

The patch is left in place for 4 hours.[8]

After 4 hours, the patch is removed, and the skin is gently cleansed.

The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch

removal.

Observations are continued for up to 14 days to assess the reversibility of any effects.[8]

Acute Eye Irritation (Based on OECD Guideline 405)
Objective: To determine the potential of a substance to cause eye irritation or damage.

Test Animal: Albino rabbit is the recommended species.[9]

Procedure:

A single dose of the test substance is applied into the conjunctival sac of one eye of the

animal.[9] The other eye serves as a control.

The eyelids are held together for a few seconds to prevent loss of the substance.

The eyes are examined at 1, 24, 48, and 72 hours after instillation.

Observations of the cornea, iris, and conjunctiva are scored according to a standardized

system.

The duration of the study is sufficient to evaluate the reversibility of any effects.[9]

Safety and Handling
Engineering Controls
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Work with trimethylphosphine oxide should be conducted in a well-ventilated area,

preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.[2]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[9]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If working with large quantities or in a poorly ventilated area, use a

NIOSH-approved respirator with an appropriate cartridge.

Handling and Storage
Avoid contact with skin, eyes, and clothing.

Avoid creating dust.

Keep containers tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Incompatible materials include strong oxidizing agents.

Emergency Procedures
First-Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[2][9]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops and persists.[2][9]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical attention.[9]
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Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical attention

immediately.[9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions, including oxides of phosphorus.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[9]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Avoid breathing dust.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid

generating dust.

Disposal Considerations
Dispose of waste and contaminated materials in accordance with federal, state, and local

regulations.

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of

trimethylphosphine oxide in a research environment.
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1. Planning & Preparation

2. Handling & Experimentation

3. Post-Experiment

4. Emergency Response
Risk Assessment

Develop/Review SOP
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Perform Experiment
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Remove & Dispose of PPE

Spill
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Follow First-Aid
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Safe handling workflow for trimethylphosphine oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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